Cas no 2229004-81-1 (1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopentane-1-carboxylic acid
• CAS No: 2229004-81-1
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 6478989
• PubChem ID: 165881228
• Update Time: 2025-06-08

1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopentane-1-carboxylic acid
• EN300-1874461
• 1-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)cyclopentane-1-carboxylic acid
• 2229004-81-1

• Inchi： 1S/C17H23NO5/c1-16(2,3)23-15(22)18-13-7-6-11(19)10-12(13)17(14(20)21)8-4-5-9-17/h6-7,10,19H,4-5,8-9H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key： APHUPTHGOLTVNH-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(C=CC=2NC(=O)OC(C)(C)C)O)CCCC1)=O

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopentane-1-carboxylic acid

Comprehensive Overview of 1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopentane-1-carboxylic acid (CAS No. 2229004-81-1)

1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopentane-1-carboxylic acid (CAS No. 2229004-81-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopentane core and tert-butoxycarbonyl (Boc) protecting group, serves as a critical intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and functional groups that facilitate further chemical modifications.

The compound's hydroxyphenyl moiety and carboxylic acid functionality make it a valuable building block in medicinal chemistry. Recent trends in drug development emphasize the importance of such intermediates, as they enable the creation of targeted therapies for diseases like cancer, inflammation, and neurodegenerative disorders. With the rise of AI-driven drug discovery and high-throughput screening, compounds like 1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopentane-1-carboxylic acid are increasingly sought after for their potential to accelerate the identification of novel bioactive molecules.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopentane-1-carboxylic acid?" The answer lies in multi-step organic synthesis, often involving Boc protection of amines, followed by cyclopentane ring formation and subsequent functionalization. The Boc group is particularly advantageous due to its stability under various reaction conditions, making it a preferred choice for protecting amino groups during complex syntheses.

Another hot topic in the scientific community is the compound's role in peptide mimetics and small-molecule inhibitors. Its structural features allow it to mimic natural peptides, which is crucial for designing drugs that can interact with biological targets like enzymes or receptors. This aligns with the growing demand for precision medicine and personalized therapeutics, where compounds with tailored properties are essential.

From an analytical perspective, CAS No. 2229004-81-1 is often characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and identity, which are critical for its application in research and development. The compound's solubility and stability profiles are also key considerations, as they influence its suitability for various experimental conditions.

In the context of green chemistry, researchers are exploring sustainable synthetic routes for this compound to minimize environmental impact. Questions like "How can the synthesis of 1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopentane-1-carboxylic acid be optimized for reduced waste?" are gaining traction. Efforts include using catalytic methods and biodegradable reagents, reflecting the broader shift toward eco-friendly chemical practices.

The compound's relevance extends to academic research and industrial applications, where it is used to study structure-activity relationships (SAR) and develop new therapeutic agents. Its molecular weight and logP value are often discussed in forums and publications, as these parameters are vital for predicting its pharmacokinetic properties. Additionally, the patent landscape surrounding similar compounds highlights the competitive nature of pharmaceutical innovation.

In summary, 1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclopentane-1-carboxylic acid (CAS No. 2229004-81-1) is a multifaceted compound with broad implications in modern chemistry and drug development. Its unique structure, combined with the growing emphasis on AI-assisted research and sustainable synthesis, positions it as a key player in the future of scientific discovery. As interest in targeted drug delivery and biocompatible materials continues to rise, this compound is poised to remain at the forefront of innovative research.